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Compound of Interest

Compound Name: ICI 174864

Cat. No.: B549361 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like ICI 174864, a selective δ-opioid receptor antagonist, is a

critical component of laboratory safety and environmental responsibility.[1][2] While a specific

Safety Data Sheet (SDS) with detailed disposal protocols for ICI 174864 is not publicly

available, this guide provides a framework for its safe disposal based on established

procedures for similar peptide-based compounds.

Core Principles for Disposal of Peptide-Based
Compounds
The primary directive for the disposal of any laboratory chemical is adherence to local, state,

and federal regulations. For peptide-based compounds like ICI 174864, which are biologically

active, the key objective is to ensure complete deactivation to prevent any potential

environmental or health impacts.[3] Due to the lack of specific public data on the neutralization

of ICI 174864, a conservative approach based on the disposal of analogous compounds is

recommended.[3]

Recommended Disposal Procedure
Given the nature of ICI 174864 as a peptide antagonist, the most prudent and widely accepted

method for its disposal is incineration by a licensed hazardous waste disposal facility. This

method ensures the complete thermal destruction of the biologically active molecule.
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Step-by-Step Disposal Workflow:

Consult Institutional EHS: Before initiating any disposal procedures, contact your institution's

Environmental Health and Safety (EHS) office. They will provide specific guidance based on

your facility's waste management protocols and local regulations.

Segregate Waste: Designate a specific, clearly labeled hazardous waste container for ICI
174864 and any materials contaminated with it (e.g., vials, pipette tips, gloves).

Package for Disposal:

Solid Waste: Ensure the lyophilized powder is in a securely sealed primary container.

Place this container within a larger, durable, and properly labeled hazardous waste bag or

container.

Solutions: If ICI 174864 has been dissolved in a solvent, the entire solution should be

collected in a compatible, sealed, and labeled hazardous waste container. Note the

solvent used on the label.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "ICI 174864," and any other identifiers required by your institution.

Arrange for Pickup: Coordinate with your EHS office for the scheduled pickup of the

hazardous waste by a licensed disposal contractor.

Quantitative Data Summary
While specific disposal parameters for ICI 174864 are not detailed in public records, the

following table summarizes key physical and chemical properties relevant to its handling and

storage.
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Property Value Source

Molecular Weight 691.87 g/mol

Formula C38H53N5O7

Solubility
Soluble to 69.19 mg/ml in

DMSO and to 1 mg/ml in water

Storage (Lyophilized) Store at -20°C

Storage (Solution)
-80°C for up to 6 months;

-20°C for up to 1 month

Experimental Protocols Cited
The primary "protocol" for the disposal of related peptide compounds is controlled incineration,

a process carried out by specialized facilities and not typically performed within a research

laboratory. Specific experimental protocols for the chemical neutralization or deactivation of ICI
174864 are not publicly available.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ICI 174864.
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ICI 174864 Disposal Workflow
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ICI 174864 Disposal Workflow Diagram

Signaling Pathway Context
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ICI 174864 is a selective antagonist of the delta (δ)-opioid receptor. This means it blocks the

receptor, preventing endogenous or exogenous opioids from binding and eliciting a cellular

response. The following diagram illustrates this inhibitory action within a simplified signaling

pathway.

ICI 174864 Mechanism of Action
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Simplified Signaling Pathway of ICI 174864

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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